4,4'-Diamino-2,2'-difluorobiphenyl
Overview
Scientific Research Applications
Synthesis and Polymerization in Polyimides
4,4'-Diamino-2,2'-difluorobiphenyl has been used in the synthesis of various polyimides, which are noted for their excellent thermal stability, mechanical properties, and solubility in organic solvents. For instance, Spiliopoulos and Mikroyannidis (1998) developed soluble rigid-rod polyamides and polyimides containing m-terphenyls in the main chain, where the inclusion of alkoxyphenyl pendent groups enhanced the solubility and reduced the thermal stability of these polymers (Spiliopoulos & Mikroyannidis, 1998). Similarly, Li et al. (1999) synthesized a series of aromatic diamines, including 4,4'-diamino-2,2'-disubstitutedbiphenyls, which led to polyimides that exhibited high thermal and thermo-oxidative stability (Li et al., 1999).
Applications in Liquid Crystal Displays
Fluorinated copolyimides, derived in part from compounds related to this compound, have shown potential in advanced liquid-crystal display (LCD) applications. Liu et al. (2002) explored this by synthesizing fluorinated copolyimides that exhibited great thermal stability and high mechanical properties, making them suitable for use in LCDs (Liu et al., 2002).
Gas Permeability and Separation Membranes
Research has also been conducted into the use of polyimides, synthesized from derivatives of this compound, for gas separation membranes. Borjigin et al. (2015) studied the gas transport properties of thermally rearranged polybenzoxazoles, indicating the potential of these materials in gas separation technologies (Borjigin et al., 2015).
Proton Exchange Membranes in Fuel Cells
Novel sulfonated polyimides, which could be derived from compounds similar to this compound, have been investigated for use as polyelectrolytes in fuel cell applications. Fang et al. (2002) synthesized a series of sulfonated polyimides showing high proton conductivity and stability, making them suitable for fuel cell membranes (Fang et al., 2002).
Safety and Hazards
properties
IUPAC Name |
4-(4-amino-2-fluorophenyl)-3-fluoroaniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10F2N2/c13-11-5-7(15)1-3-9(11)10-4-2-8(16)6-12(10)14/h1-6H,15-16H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSJAPRRUOIMQSN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)F)C2=C(C=C(C=C2)N)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10F2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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